1-Methoxycyclodecene

• CAS No.: 13659-75-1
• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 1-methoxycyclodecene
• InChI: InChI=1S/C11H20O/c1-12-11-9-7-5-3-2-4-6-8-10-11/h9H,2-8,10H2,1H3
• InChI Key: NWRHWUHZMHRZEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CCCCCCCCC1

Description

1-Methoxycyclodecene is a hypothetical cyclic ether-alkene compound characterized by a 10-membered cyclodecene ring substituted with a methoxy (-OCH₃) group at the 1-position. This article compares 1-Methoxycyclodecene with similar compounds, emphasizing structural, physical, and functional differences.

Comparison with Similar Compounds

Structural and Reactivity Differences

• Cyclic vs. Linear Alkenes :

  • 1-Methoxycyclodecene (10-membered ring) would exhibit moderate ring strain compared to 1-Methoxycyclododecene (12-membered ring), which likely has minimal strain due to its larger size . Strain in smaller rings enhances reactivity, making them prone to ring-opening reactions.
  • 1-Methoxydecene , a linear compound, lacks ring strain but features a terminal double bond, enabling addition reactions (e.g., hydrogenation or epoxidation) .

• Alkenes vs. Alkanes :

  • Methoxy-substituted alkenes (e.g., 1-Methoxydecene) are more reactive than alkanes (e.g., 1-Methoxydecane) due to the presence of a π-bond. This makes them suitable for polymerization or catalytic processes.

Physical Properties

• Molecular Weight and State :

  • Linear compounds like 1-Methoxyoctadecane (C₁₉H₄₀O, MW 284.52) are solids at room temperature due to strong van der Waals forces, while smaller analogs (e.g., 1-Methoxydecene, MW 170.29) are liquids .
  • Cyclic compounds (e.g., 1-Methoxycyclododecene) likely have higher boiling points than linear isomers due to restricted rotation and increased molecular rigidity.
• Solubility: Methoxy groups enhance hydrophilicity. Cyclic structures may exhibit lower solubility in nonpolar solvents compared to linear alkanes.